![molecular formula C12H20N2S B5657863 1-methyl-4-[(3-methyl-2-thienyl)methyl]-1,4-diazepane](/img/structure/B5657863.png)
1-methyl-4-[(3-methyl-2-thienyl)methyl]-1,4-diazepane
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Overview
Description
Synthesis Analysis
The synthesis of 1,4-diazepane derivatives, such as 1-methyl-4-[(3-methyl-2-thienyl)methyl]-1,4-diazepane, typically involves multicomponent reactions or intramolecular cyclization techniques. For example, 1,4-diazepanes can be constructed by intramolecular cyclization methods starting from commercially available diamino alcohols or via multicomponent reactions involving 1,3-dicarbonyls, 1,2-diamines, and aromatic aldehydes, which allow for direct stereoselective synthesis (Gomi et al., 2012); (Sotoca et al., 2009).
Molecular Structure Analysis
The molecular structure of 1,4-diazepane derivatives has been analyzed through various spectroscopic techniques. Studies have focused on characterizing these compounds using NMR, IR spectroscopy, and mass spectrometry to establish their structural features. X-ray diffraction analysis has also been used to determine the crystal and molecular structures of certain 1,4-diazepane derivatives, revealing details about their conformation and geometry (Moser & Vaughan, 2004).
Chemical Reactions and Properties
1,4-Diazepane derivatives undergo various chemical reactions, including acylations, chlorinations, and nitration, which can modify the ring or side chains to produce new compounds with different properties. These reactions can lead to changes in the electronic structure and reactivity of the molecule, impacting its potential applications and chemical behavior (Hromatka et al., 1973).
properties
IUPAC Name |
1-methyl-4-[(3-methylthiophen-2-yl)methyl]-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2S/c1-11-4-9-15-12(11)10-14-6-3-5-13(2)7-8-14/h4,9H,3,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAYHYFRTYWJFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CN2CCCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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